Cas no 817-88-9 (3,7-Nonadien-2-one,4,8-dimethyl-)

• Product Name: 3,7-Nonadien-2-one,4,8-dimethyl-
• CAS No: 817-88-9
• MF: C₁₁H₁₈O
• MW: 166.260023593903
• CID: 707043
• PubChem ID: 549663
• Update Time: 2025-04-19

3,7-Nonadien-2-one,4,8-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 3,7-Nonadien-2-one,4,8-dimethyl-
• (E)&(Z)-4,8-DIMETHYL-3,7-NONADIEN-2-ONE
• 3,7-Nonadien-2-one,4,8-diMethyl
• 4,8-dimethyl-3,7-nonadien-2-one
• 4,8-Dimethyl-nona-3,7-dien-2-on
• 4,8-dimethylnona-3,7-dien-2-one
• methyl-citral

• Inchi： 1S/C11H18O/c1-9(2)6-5-7-10(3)8-11(4)12/h6,8H,5,7H2,1-4H3
• InChI Key： QAFYGHBGWCPRCI-UHFFFAOYSA-N
• SMILES： O=C(C)C=C(C)CC/C=C(\C)/C

Computed Properties

• Exact Mass: 166.13600
• Monoisotopic Mass: 166.135765193g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 3.3
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• Density: 0.856
• Boiling Point: 250.5 °C at 760 mmHg
• Flash Point: 102.4 °C
• PSA: 17.07000
• LogP: 3.26810
• FEMA: 3969 | (E) & (Z)-4,8-DIMETHYL-3,7-NONADIEN-2-ONE

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Acyclic monoterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Monoterpenoids Acyclic monoterpenoids